Cas no 1233326-34-5 (3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile)

• Product Name: 3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile
• CAS No: 1233326-34-5
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• CID: 1095572
• PubChem ID: 68745208
• Update Time: 2025-10-29

3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile
• 3-propanoylpyrazolo[1,5-a]pyridine-5-carbonitrile
• 1233326-34-5
• SCHEMBL3689503

• Inchi： 1S/C11H9N3O/c1-2-11(15)9-7-13-14-4-3-8(6-12)5-10(9)14/h3-5,7H,2H2,1H3
• InChI Key： ISSDBQURNRSCKL-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=NN2C=CC(C#N)=CC2=1

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile

3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile: A Comprehensive Overview

The compound 3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile, identified by the CAS number 1233326-34-5, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyrazolopyridine, a heterocyclic structure known for its versatile applications in drug design and materials science. Recent studies have highlighted its potential as a scaffold for developing novel bioactive compounds, particularly in the context of kinase inhibitors and neuroprotective agents.

The structural uniqueness of 3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile lies in its fused pyrazole and pyridine rings, which create a rigid framework capable of interacting with various biological targets. The presence of the propionyl group at position 3 and the cyano group at position 5 introduces additional functional diversity, enhancing its potential for modulating biological activities. Researchers have exploited these features to design molecules with improved pharmacokinetic profiles and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient construction of 3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile. For instance, a study published in the Journal of Organic Chemistry demonstrated a concise route involving microwave-assisted cyclization and subsequent functionalization. This approach not only streamlined the synthesis but also facilitated access to structurally related analogs for medicinal chemistry campaigns.

In terms of applications, 3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile has shown promise as a lead compound in anticancer drug discovery. Preclinical studies have revealed its ability to inhibit key oncogenic kinases such as Aurora kinase A and B, which are critical regulators of cell proliferation and survival. Additionally, its potential as a neuroprotective agent has been explored in models of Alzheimer's disease, where it demonstrated moderate efficacy in reducing amyloid-beta-induced toxicity.

The versatility of 3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile extends beyond pharmacology into materials science. Its aromatic heterocyclic core makes it an attractive candidate for designing advanced materials with tailored electronic properties. For example, recent research has investigated its use as a building block for constructing two-dimensional covalent organic frameworks (COFs) with applications in gas storage and catalysis.

In conclusion, 3-Propionylpyrazolo[1,5-a]pyridine-5-carbonitrile stands as a testament to the power of heterocyclic chemistry in driving innovation across multiple disciplines. With ongoing research focusing on optimizing its biological activity and exploring new synthetic pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.